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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500 Get Quote

An In-depth Technical Guide to PCB118-¹³C₁₂ for Researchers and Drug Development

Professionals

Introduction
PCB118-¹³C₁₂ is the stable isotope-labeled form of 2,3',4,4',5-Pentachlorobiphenyl (PCB 118).

[1][2][3] As a carbon-13 labeled compound, it serves as a critical internal standard or tracer for

the accurate quantification of its unlabeled counterpart, PCB 118, in various analytical

methodologies.[1][4] Polychlorinated biphenyls (PCBs) are a class of persistent man-made

organic chemicals that were widely used in industrial applications before being banned in many

countries.[5][6] Due to their environmental persistence and potential health risks, the precise

measurement of specific PCB congeners like PCB 118 is essential in environmental

monitoring, toxicology studies, and human exposure assessments.[7][8] This guide provides a

comprehensive overview of PCB118-¹³C₁₂, its technical specifications, suppliers, and its

application in research.

Technical Data Summary
The physical and chemical properties of PCB118-¹³C₁₂ are crucial for its use as an analytical

standard. The following table summarizes its key technical data.
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Property Value Source(s)

Full Chemical Name
2,3',4,4',5-

Pentachlorobiphenyl-¹³C₁₂
[1][5]

Synonyms
CDE-99-¹³C₁₂, PCB No 118-

¹³C₁₂
[1][9]

Molecular Formula ¹³C₁₂H₅Cl₅ [5]

Molecular Weight ~338.35 g/mol [5][10]

Labeled CAS Number 104130-40-7 [5][11]

Unlabeled CAS Number 31508-00-6 [5][11]

Chemical Purity Typically ≥98% [5]

Primary Application
Internal standard for

environmental analysis, tracer
[1][5]

Storage Temperature
Room temperature, protected

from light and moisture
[5][6]

Supplier and Pricing Information
PCB118-¹³C₁₂ is available from several specialized chemical suppliers. It is typically sold as a

solution in a solvent like nonane or isooctane at a certified concentration. Pricing can vary

based on the supplier, concentration, and volume.
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Supplier Product Details Price (USD) Source(s)

Cambridge Isotope

Laboratories, Inc.

40±2 µg/mL in nonane

(1.2 mL)
$395.00 [6]

Cambridge Isotope

Laboratories, Inc.

40±2 µg/mL in nonane

(3 mL)
$890.00 [5]

MedchemExpress

Available in various

quantities (e.g., 50

mg)

Quote required [1][9]

LGC Standards Available
Login required for

price
[11]

Applications in Research
The primary role of PCB118-¹³C₁₂ is to serve as an internal standard in analytical chemistry for

the quantification of PCB 118.[1] Its utility is paramount in studies requiring high accuracy and

precision.

Key Applications:

Environmental Monitoring: Used to measure levels of PCB 118 in environmental matrices

such as soil, water, and air.[5]

Biological Monitoring: Enables the precise quantification of PCB 118 in biological samples,

including serum, adipose tissue, and liver, to assess body burden and exposure.[12]

Toxicology Studies: In toxicological research, accurate dose measurement is critical.

PCB118-¹³C₁₂ ensures the reliability of data from studies investigating the health effects of

PCB 118.[8][12]

Analytical Methodologies: It is predominantly used with analytical techniques like Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS).[1]

Logical Framework for Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-1-2
https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-3
https://www.medchemexpress.com/pcb118-13c12.html
https://www.medchemexpress.com/pcb118-13c12.html?locale=es-ES
https://www.lgcstandards.com/CN/en/p/TRC-P216702
https://www.medchemexpress.com/pcb118-13c12.html
https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122270/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/lt_rpts/tr559.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122270/
https://www.medchemexpress.com/pcb118-13c12.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of a stable isotope-labeled internal standard is a cornerstone of modern quantitative

analysis. The compound is chemically identical to the analyte of interest (the "native"

compound) but has a different mass due to the isotopic enrichment. This mass difference

allows a mass spectrometer to distinguish between the standard and the native analyte, while

their similar chemical behavior ensures that any sample loss during preparation affects both

compounds equally.

Analyte

Internal Standard

Analytical Process

PCB 118 (Native)

Extraction & Cleanup

Same chemical behavior
(Co-extracted)

PCB118-13C12 (Labeled)

MS Detection

Detects mass 'X'

Detects mass 'X+12'

Click to download full resolution via product page

Caption: Logical relationship in mass spectrometry analysis.

Experimental Protocols
While specific protocols are highly dependent on the matrix (e.g., serum, soil, water) and the

instrumentation used, the general workflow for using PCB118-¹³C₁₂ as an internal standard

follows a consistent sequence of steps.

Methodology for Sample Analysis:

Sample Preparation: A known quantity of the environmental or biological sample is

accurately measured or weighed.

Spiking: A precise and known amount of the PCB118-¹³C₁₂ internal standard solution is

added ("spiked") into the sample at the earliest stage of preparation. This is a critical step to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15598500?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ensure that the standard undergoes the same processing as the native analyte.

Extraction: The PCBs (both native and the labeled standard) are extracted from the sample

matrix. Common techniques include liquid-liquid extraction or solid-phase extraction (SPE).

Cleanup: The extract is purified to remove interfering compounds that could affect the

analysis. This may involve techniques like column chromatography.

Concentration: The cleaned extract is concentrated to a small, known volume to increase the

sensitivity of the analysis.

Instrumental Analysis: The final extract is injected into a GC-MS or LC-MS system. The

instrument separates the different compounds, and the mass spectrometer detects and

quantifies the native PCB 118 and the labeled PCB118-¹³C₁₂ based on their unique masses.

Quantification: The concentration of the native PCB 118 in the original sample is calculated

by comparing its instrument response to the known concentration of the PCB118-¹³C₁₂

internal standard.

The following diagram illustrates this generalized experimental workflow.
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Caption: General experimental workflow for PCB analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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